![molecular formula C13H15BrO2 B3027181 Methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate CAS No. 1236357-64-4](/img/structure/B3027181.png)
Methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate
Overview
Description
Methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate, also known as BRCP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. BRCP is a cyclopentane derivative that has a bromophenyl group attached to it. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Chemical Synthesis and Reactions
Methyl 1-bromocyclopentanecarboxylate, closely related to Methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate, has been studied for its reactions with various chemicals. For instance, it reacts with zinc and 2-arylmethylideneindan-1,3-diones to produce methyl-1-[(aryl)(1,3-dioxo-2,3-dihydro-1H-inden-2-yl)-methyl]cyclopentane(or cyclohexane)carboxylates and other derivatives (Kirillov & Nikiforova, 2014). Additionally, the compound has been involved in reactions to yield various spiro compounds and tetrahydrospiro[chromene-3,1′-cycloalkan]-2(4H)-ones, indicating its utility in complex organic synthesis processes (Kirillov et al., 2012).
Synthesis of S1P1 Receptor Agonists
Methyl 1-amino-3-(4-bromophenyl)cyclopentanecarboxylate, a variant of the compound , has been synthesized and isolated as a useful intermediate for the synthesis of S1P1 receptor agonists. This highlights the compound's relevance in medicinal chemistry and drug development (Wallace et al., 2009).
Crystallography and Molecular Structure Studies
The compound and its derivatives have been subjects of crystallography and molecular structure studies. For example, studies have been conducted on the crystal structure of related compounds, providing insights into the molecular geometry and interactions, which are crucial for understanding chemical reactivity and properties (Mague et al., 2014).
Cyclisation Studies
The compound has also been used in cyclisation studies. These studies focus on creating cyclic structures, which are a fundamental part of many organic molecules, including pharmaceuticals (Allin et al., 2005).
Kinetic Resolution in Synthesis
The kinetic and parallel kinetic resolutions of methyl cyclopentanecarboxylates have been explored for efficient synthesis of various enantiomers. This research is significant in the field of stereochemistry, which is critical for drug synthesis and design (Davies et al., 2003).
Mechanism of Action
Target of Action
Similar compounds often interact with proteins or enzymes in the body, altering their function and leading to changes at the cellular level .
Mode of Action
It is known that brominated compounds can participate in free radical reactions . In such reactions, the bromine atom can be lost, leaving behind a radical that can interact with other molecules . This interaction can lead to changes in the target molecules, potentially altering their function .
Biochemical Pathways
Brominated compounds are known to participate in various biochemical reactions, including free radical reactions . These reactions can lead to changes in the structure and function of biomolecules, potentially affecting various biochemical pathways .
Pharmacokinetics
The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins .
Result of Action
The compound’s interactions with its targets could lead to changes in cellular function, potentially affecting the health and behavior of cells .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BrO2/c1-16-12(15)13(8-2-3-9-13)10-4-6-11(14)7-5-10/h4-7H,2-3,8-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIYRMNOQZGCLMC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCCC1)C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BrO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70695144 | |
Record name | Methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70695144 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1236357-64-4 | |
Record name | Methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70695144 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.